![molecular formula C22H26O9 B1243073 3,10-Dihydroxy-8-[5-hydroxy-4-(hydroxymethyl)-1,3-dioxan-2-yl]-3-methyl-1-propyl-1,4-dihydrobenzo[g]isochromene-6,9-dione](/img/structure/B1243073.png)
3,10-Dihydroxy-8-[5-hydroxy-4-(hydroxymethyl)-1,3-dioxan-2-yl]-3-methyl-1-propyl-1,4-dihydrobenzo[g]isochromene-6,9-dione
Overview
Description
3,10-Dihydroxy-8-[5-hydroxy-4-(hydroxymethyl)-1,3-dioxan-2-yl]-3-methyl-1-propyl-1,4-dihydrobenzo[g]isochromene-6,9-dione is a natural product found in Streptomyces albidoflavus and Streptomyces with data available.
Scientific Research Applications
Synthesis and Anticancer Properties
Compounds related to 3,10-Dihydroxy-8-[5-hydroxy-4-(hydroxymethyl)-1,3-dioxan-2-yl]-3-methyl-1-propyl-1,4-dihydrobenzo[g]isochromene-6,9-dione have shown potential in cancer research. A study on the synthesis and anticancer properties of similar compounds revealed their cytotoxic effects against different cancer cell lines (Dang Thi et al., 2015).
Antifungal Evaluation
Research has also been conducted on the antifungal properties of compounds structurally related to 3,10-Dihydroxy-8-[5-hydroxy-4-(hydroxymethyl)-1,3-dioxan-2-yl]-3-methyl-1-propyl-1,4-dihydrobenzo[g]isochromene-6,9-dione. One such study synthesized various derivatives and tested them for in vitro antifungal activity against eight strains, showing moderate activity (Skála et al., 2009).
Synthesis and Molecular Structure
The compound's relevance extends to studies focusing on its synthesis and molecular structure analysis. Research on similar compounds has involved acid-catalyzed reactions and X-ray analysis to determine molecular structures (Tkachev et al., 2013).
Chemical Constituents Isolation
Studies on the isolation of new secondary metabolites from natural sources have also included compounds similar to 3,10-Dihydroxy-8-[5-hydroxy-4-(hydroxymethyl)-1,3-dioxan-2-yl]-3-methyl-1-propyl-1,4-dihydrobenzo[g]isochromene-6,9-dione. These studies focus on isolating and characterizing new compounds, some of which show potent antibacterial and antileishmanial activities (Ghoneim et al., 2014).
properties
Product Name |
3,10-Dihydroxy-8-[5-hydroxy-4-(hydroxymethyl)-1,3-dioxan-2-yl]-3-methyl-1-propyl-1,4-dihydrobenzo[g]isochromene-6,9-dione |
|---|---|
Molecular Formula |
C22H26O9 |
Molecular Weight |
434.4 g/mol |
IUPAC Name |
3,10-dihydroxy-8-[5-hydroxy-4-(hydroxymethyl)-1,3-dioxan-2-yl]-3-methyl-1-propyl-1,4-dihydrobenzo[g]isochromene-6,9-dione |
InChI |
InChI=1S/C22H26O9/c1-3-4-15-17-10(7-22(2,28)31-15)5-11-13(24)6-12(19(26)18(11)20(17)27)21-29-9-14(25)16(8-23)30-21/h5-6,14-16,21,23,25,27-28H,3-4,7-9H2,1-2H3 |
InChI Key |
AIECNKXPJPEPNW-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1C2=C(C3=C(C=C2CC(O1)(C)O)C(=O)C=C(C3=O)C4OCC(C(O4)CO)O)O |
synonyms |
EI-2346 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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